Cas no 319442-16-5 (4-Chloro-2-methylthieno3,2-Dpyrimidine)

4-Chloro-2-methylthieno3,2-Dpyrimidine structure
319442-16-5 structure
Product Name:4-Chloro-2-methylthieno3,2-Dpyrimidine
CAS No:319442-16-5
MF:C7H5ClN2S
MW:184.645998716354
MDL:MFCD09834968
CID:301255
PubChem ID:22674459
Update Time:2025-04-19

4-Chloro-2-methylthieno3,2-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methylthieno[3,2-d]pyrimidine
    • THIENO[3,2-D]PYRIMIDINE, 4-CHLORO-2-METHYL-
    • 2-Methyl-4-chlor-thieno<3,2-d>pyrimidin
    • SC3681
    • 4-Chloro-2-methyl-thieno[3,2-d]pyrimidine
    • CS-W016974
    • 319442-16-5
    • AC-27675
    • AM20090458
    • SCHEMBL1367259
    • SY123715
    • DTXSID60627515
    • FT-0645581
    • Z1198233313
    • AKOS006328325
    • 1-Chloro-6-methyl-1,2-dihydro-thieno[3,2-d]pyrimidine
    • MFCD09834968
    • A5755
    • EN300-98095
    • OSAOHHSXWALXET-UHFFFAOYSA-N
    • J-514977
    • 4-Chloro-2-methylthieno[3,2-d]pyrimidine, AldrichCPR
    • AB52964
    • AS-54653
    • DB-012177
    • 4-Chloro-2-methylthieno3,2-Dpyrimidine
    • MDL： MFCD09834968
    • Inchi： 1S/C7H5ClN2S/c1-4-9-5-2-3-11-6(5)7(8)10-4/h2-3H,1H3
    • InChI Key： OSAOHHSXWALXET-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C=CS2)N=C(C)N=1

Computed Properties

  • Exact Mass: 183.98600
  • Monoisotopic Mass: 183.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54A^2
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.445
  • Boiling Point: 208 ºC
  • Flash Point: 80 ºC
  • Refractive Index: 1.682
  • PSA: 54.02000
  • LogP: 2.65310

4-Chloro-2-methylthieno3,2-Dpyrimidine Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H319
  • Warning Statement： P301+P310-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 25-36
  • Safety Instruction： 26-45
  • Hazardous Material Identification： T
  • Storage Condition：2-8 °C

4-Chloro-2-methylthieno3,2-Dpyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-methylthieno3,2-Dpyrimidine Pricemore >>

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